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Compound of Interest

Compound Name: 4-Fluoroquinolin-7-amine

Cat. No.: B15231825 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
Fluoroquinolin-7-amine, a solid amine compound. Adherence to these protocols is crucial for

minimizing risks and maintaining regulatory compliance.

Compound Hazard Profile
While a specific Safety Data Sheet (SDS) for 4-Fluoroquinolin-7-amine is not readily

available, data from structurally similar compounds, such as 7-Aminoquinoline and other fluoro-

substituted quinolines, indicate that this chemical should be handled as a hazardous

substance.[1] It is presumed to be harmful if swallowed, comes into contact with skin, or is

inhaled.[2] It is also expected to cause skin and serious eye irritation.[1][2]

Table 1: Physicochemical and Hazard Data for Structurally Similar Compounds
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Property
Value (for 7-
Fluoroquinolin-4-amine)

Reference

Molecular Formula C₉H₇FN₂ [3]

Molecular Weight 162.16 g/mol [4]

Appearance Solid [3]

Purity Typically >95% [1]

Known Hazards

Acute oral, dermal, and

inhalation toxicity (Category 4),

Skin irritation (Category 2),

Serious eye irritation (Category

2), Specific target organ

toxicity (single exposure) -

Respiratory system

[1]

Note: This data is for a structurally similar compound and should be used as a precautionary

reference in the absence of specific data for 4-Fluoroquinolin-7-amine.

Disposal Protocol: Solid Amine Chemical Waste
This protocol outlines the essential steps for the collection, storage, and disposal of solid 4-
Fluoroquinolin-7-amine waste.

I. Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

[1]
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II. Waste Collection
Container Selection:

Use a dedicated, properly labeled hazardous waste container. The container must be

made of a material compatible with the chemical and have a secure, leak-proof lid.[5]

The original manufacturer's container is often a suitable choice for waste collection.[6]

Waste Transfer:

Carefully transfer the solid 4-Fluoroquinolin-7-amine waste into the designated

container.

Avoid creating dust. If the material is powdery, conduct the transfer in a chemical fume

hood.[7]

Use a dedicated scoop or spatula for the transfer. Do not return any excess reagent to the

original stock container to prevent contamination.

III. Labeling and Storage
Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "4-Fluoroquinolin-7-amine." Do not use

abbreviations or chemical formulas.

List all constituents of the waste, including any solvents used for rinsing.

Indicate the hazards associated with the waste (e.g., "Toxic," "Irritant").

Record the date when waste was first added to the container.

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[8]

The SAA should be located in a well-ventilated area, away from incompatible materials.
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Store in a secondary containment bin to prevent the spread of material in case of a leak.

[5]

Do not store with strong oxidizing agents, strong acids, or bases.[1]

IV. Disposal Procedure
Scheduling a Pickup:

Once the waste container is full or has been in storage for the maximum allowable time

(check your institution's guidelines, often 90 days), arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office.[5]

Prohibited Disposal Methods:

Do NOT dispose of 4-Fluoroquinolin-7-amine in the regular trash.

Do NOT dispose of this chemical down the sink or in any drain.[9] It should not be allowed

to enter the environment.[9]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Fluoroquinolin-7-amine.
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Caption: Workflow for the safe disposal of 4-Fluoroquinolin-7-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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